Cas no 2138162-96-4 (3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid)

• Product Name: 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid
• CAS No: 2138162-96-4
• MF: C₁₁H₉Cl₂NO₄
• MW: 290.099461317062
• CID: 5941718
• PubChem ID: 165961934
• Update Time: 2025-06-12

3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid
• 2138162-96-4
• EN300-1085920

• Inchi： 1S/C11H9Cl2NO4/c12-6-3-7(11(16)17)10(8(13)4-6)14-1-2-18-5-9(14)15/h3-4H,1-2,5H2,(H,16,17)
• InChI Key： VJGMOBGJDCJYHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1N1C(COCC1)=O)Cl

Computed Properties

• Exact Mass: 288.9908632g/mol
• Monoisotopic Mass: 288.9908632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid

Introduction to 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid (CAS No. 2138162-96-4)

3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138162-96-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity. The presence of both chloro substituents and an morpholine oxide moiety imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid consists of a benzoic acid core substituted with two chlorine atoms at the 3rd and 5th positions, and a morpholine oxide group attached at the 2nd position. This arrangement not only enhances its solubility in various solvents but also influences its interactions with biological targets. The morpholine oxide moiety, in particular, is known for its ability to modulate enzyme activity and receptor binding, which is a critical factor in the design of pharmacologically active compounds.

In recent years, there has been a growing interest in benzoic acid derivatives due to their versatile biological activities. These compounds have been investigated for their potential applications in treating various diseases, including inflammation, cancer, and neurological disorders. The dichloro substitution pattern in 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid enhances its binding affinity to target proteins, making it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop novel inhibitors targeting enzymes such as kinases and proteases. These enzymes are often overexpressed in pathological conditions and play a crucial role in disease progression. By modulating their activity, compounds derived from 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid have shown promise in preclinical studies.

Recent advancements in computational chemistry have further enhanced the understanding of how 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes and receptors with high affinity. This has enabled the rational design of analogs with improved pharmacokinetic properties and reduced off-target effects. Such insights are invaluable for optimizing lead compounds into viable drug candidates.

The synthesis of 3,5-dichloro-2-(3-oxomorpholin-4-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of chlorine atoms at the 3rd and 5th positions of the benzoic acid ring is typically achieved using chlorinating agents such as phosphorus oxychloride (POCl₃). The subsequent attachment of the morpholine oxide group is facilitated by nucleophilic substitution reactions, where the morpholine oxide reacts with an electrophilic center on the benzoic acid derivative.

Quality control and analytical characterization are essential steps in ensuring the purity and identity of 3,5-dichloro-2-(3-oxomorpholin-4-yllbenzoic acid). Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its chemical structure and assess its purity. These analytical methods provide critical data for understanding its behavior in biological systems and for guiding further optimization efforts.

The pharmacological profile of 3,5-dichloro -2-(3 - oxomorpholin - 4 - yl ) benzoic acid has been extensively studied in both in vitro and in vivo models. Initial findings suggest that this compound exhibits potent inhibitory activity against several target enzymes relevant to human health. For instance, it has demonstrated efficacy in inhibiting cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are often dysregulated in cancer cells.

Moreover, preclinical studies have explored the potential of 3 , 5 - dichloro - 2 - ( 3 - oxomorpholin - 4 - yl ) benzoic acid as an anti-inflammatory agent. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. By targeting key inflammatory pathways, this compound may offer therapeutic benefits without the side effects associated with traditional anti-inflammatory drugs.

The morpholine oxide moiety is particularly noteworthy for its ability to enhance drug bioavailability by improving solubility and reducing metabolic degradation. This feature makes 3 , 5 - dichloro - 2 - ( 3 - oxomorpholin - 4 - yl ) benzoic acid an attractive candidate for further development into a clinical drug candidate . Its unique structural features also provide a rich scaffold for medicinal chemists to explore new analogs with improved pharmacological properties.

In conclusion, 3 , 5 - dichloro - 2 - ( 3 - oxomorpholin - 4 - yl ) benzoic acid (CAS No . 2138162 -96 -4) represents a significant advancement in pharmaceutical chemistry . Its complex structure , versatile biological activities , and favorable pharmacokinetic properties make it a promising candidate for treating various diseases . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in drug discovery and development .